Cas no 1361787-13-4 (3,5-Bis(2,3-dichlorophenyl)-2-hydroxy-6-methylpyridine)

• Product Name: 3,5-Bis(2,3-dichlorophenyl)-2-hydroxy-6-methylpyridine
• CAS No: 1361787-13-4
• MF: C₁₈H₁₁Cl₄NO
• MW: 399.098040819168
• CID: 4919300
• Update Time: 2025-05-21

3,5-Bis(2,3-dichlorophenyl)-2-hydroxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3-dichlorophenyl)-2-hydroxy-6-methylpyridine

• Inchi： 1S/C18H11Cl4NO/c1-9-12(10-4-2-6-14(19)16(10)21)8-13(18(24)23-9)11-5-3-7-15(20)17(11)22/h2-8H,1H3,(H,23,24)
• InChI Key： RQESSELHKKHEJS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C(NC=1C)=O)C1C=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 573
• XLogP3: 5.9
• Topological Polar Surface Area: 29.1

Additional information on 3,5-Bis(2,3-dichlorophenyl)-2-hydroxy-6-methylpyridine

3,5-Bis(2,3-Dichlorophenyl)-2-Hydroxy-6-Methylpyridine: A Comprehensive Overview

The compound with CAS No. 1361787-13-4, known as 3,5-Bis(2,3-dichlorophenyl)-2-hydroxy-6-methylpyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with two dichlorophenyl groups at the 3 and 5 positions, a hydroxyl group at the 2 position, and a methyl group at the 6 position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable subject for research and potential applications.

Recent studies have highlighted the importance of pyridine derivatives in various chemical reactions and industrial processes. The presence of multiple chlorine atoms in the dichlorophenyl groups introduces electron-withdrawing effects, which can significantly influence the reactivity of the pyridine ring. This makes 3,5-Bis(2,3-dichlorophenyl)-2-hydroxy-6-methylpyridine an interesting candidate for exploring novel synthetic pathways and catalytic transformations. Researchers have also investigated its potential as a precursor for more complex molecules in pharmaceuticals and agrochemicals.

The synthesis of this compound involves a series of carefully designed reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the substitution of a pyridine derivative with dichlorobenzene moieties under specific catalytic conditions. The hydroxyl group at the 2 position plays a critical role in directing the substitution pattern during these reactions. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing production costs and improving scalability.

In terms of applications, 3,5-Bis(2,3-dichlorophenyl)-2-hydroxy-6-methylpyridine has shown promise in several areas. Its ability to act as a ligand in transition metal complexes has been explored for use in homogeneous catalysis. Additionally, its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconducting materials or light-emitting diodes (LEDs). Researchers have also examined its role in drug design, particularly in developing new anti-inflammatory and anticancer agents.

One of the most recent breakthroughs involving this compound is its application in green chemistry initiatives. Scientists have discovered that it can serve as an effective catalyst for environmentally friendly reactions, reducing the need for hazardous solvents and reagents. This aligns with global efforts to develop sustainable chemical processes that minimize environmental impact while maintaining high efficiency.

The physical properties of 3,5-Bis(2,3-dichlorophenyl)-2-hydroxy-6-methylpyridine are equally intriguing. Its melting point and solubility characteristics make it suitable for use in various solvent systems commonly employed in organic synthesis. Furthermore, its stability under thermal and oxidative conditions has been thoroughly investigated, providing valuable insights into its suitability for industrial applications.

In conclusion, 3,5-Bis(2,3-dichlorophenyl)-2-hydroxy-6-methylpyridine is a versatile compound with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new avenues for its use while improving our understanding of its fundamental chemical properties. As advancements in synthetic methodologies and materials science progress, this compound is poised to play an increasingly important role in both academic research and industrial innovation.